4-butoxy-N-[(1-methanesulfonyl-4-methoxypiperidin-4-yl)methyl]benzamide

• IUPAC Name: 4-butoxy-N-[(4-methoxy-1-methylsulfonylpiperidin-4-yl)methyl]benzamide
• InChI: InChI=1S/C19H30N2O5S/c1-4-5-14-26-17-8-6-16(7-9-17)18(22)20-15-19(25-2)10-12-21(13-11-19)27(3,23)24/h6-9H,4-5,10-15H2,1-3H3,(H,20,22)
• InChI Key: JGEOPAXWMWILAU-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NCC2(CCN(CC2)S(=O)(=O)C)OC
• Molecular Formula: C19H30N2O5S
• Molecular Weight: 398.5 g/mol

Description

“4-butoxy-N-[(1-methanesulfonyl-4-methoxypiperidin-4-yl)methyl]benzamide” is an organic compound. It contains functional groups such as an amide, ether, and sulfone. The presence of these functional groups suggests that it could be involved in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, includes a piperidine ring, which is a six-membered ring with one nitrogen atom. It also includes a butoxy group (four-carbon chain attached through an oxygen atom), a methanesulfonyl group (a sulfur atom bonded to two oxygen atoms and one carbon atom), and a methoxy group (one carbon atom attached through an oxygen atom).

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and reagents present. For example, the amide group might be hydrolyzed under acidic or basic conditions to form a carboxylic acid and an amine. The ether groups might be cleaved by strong acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups like amide and ether would likely make it somewhat soluble in polar solvents.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity, which is not currently known.